N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide

• IUPAC Name: N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide
• InChI: InChI=1S/C12H22N2O2/c1-13(2)11(15)9-14(3)12(16)10-7-5-4-6-8-10/h10H,4-9H2,1-3H3
• InChI Key: PQNNJHIZCOLBKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN(C)C(=O)C1CCCCC1
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide, also known as DMAC, is a chemical compound that has been widely used in scientific research. It is a derivative of cyclohexanecarboxamide and contains a dimethylamino group and a ketone group. DMAC has been used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide is not fully understood, but it is believed to act as a nucleophile in chemical reactions. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has also been shown to inhibit the activity of other enzymes such as butyrylcholinesterase and carbonic anhydrase.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has also been found to be a potent inhibitor of tumor cell growth and has been investigated for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide is a versatile reagent that can be used in a variety of chemical reactions. It is relatively inexpensive and easy to obtain, making it a popular choice in scientific research. However, N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide can be toxic and must be handled with care. It is also sensitive to air and moisture, which can affect its stability and reactivity.

Future Directions

There are several future directions for research involving N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide. One area of interest is the development of new synthetic methods using N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide as a reagent. N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase. Additionally, N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has been found to be a useful tool in the study of protein-ligand interactions and may have applications in drug discovery.

Synthesis Methods

The synthesis of N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide involves the reaction of N-methylcyclohexanecarboxamide with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst. This process yields N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide as a white crystalline solid with a melting point of 75-77°C.

Scientific Research Applications

N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has been used in scientific research as a reagent for the synthesis of various compounds, including peptides and heterocycles. It has also been used as a solvent for the preparation of pharmaceuticals and as a catalyst in chemical reactions. N-[2-(dimethylamino)-2-oxoethyl]-N-methylcyclohexanecarboxamide has been found to be a useful tool in the study of enzyme kinetics and protein structure.